Cas no 39180-83-1 ((3,4-dimethylphenyl)methyl(ethyl)amine)

• Product Name: (3,4-dimethylphenyl)methyl(ethyl)amine
• CAS No: 39180-83-1
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• MDL: MFCD11204729
• CID: 1056165
• Update Time: 2025-11-02

(3,4-dimethylphenyl)methyl(ethyl)amine Chemical and Physical Properties

Names and Identifiers

• N-(3,4-Dimethylbenzyl)ethanamine
• N-[(3,4-dimethylphenyl)methyl]ethanamine
• N-ethyl-3,4-dimethyl-Benzenemethanamine
• N-Ethyl-3,4-dimethylbenzylamine
• 7268AJ
• TRA0024661
• SY006083
• [(3,4-dimethylphenyl)methyl](ethyl)amine
• ST24048324
• (3,4-dimethylphenyl)methyl(ethyl)amine

• MDL： MFCD11204729
• Inchi： 1S/C11H17N/c1-4-12-8-11-6-5-9(2)10(3)7-11/h5-7,12H,4,8H2,1-3H3
• InChI Key： JTHLCDILGMWAOG-UHFFFAOYSA-N
• SMILES： N(CC)CC1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 163.13600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 122
• Topological Polar Surface Area: 12

Experimental Properties

• Flash Point: 99.6℃
• PSA: 12.03000
• LogP: 2.80380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on (3,4-dimethylphenyl)methyl(ethyl)amine

Research Brief on (3,4-dimethylphenyl)methyl(ethyl)amine (CAS: 39180-83-1): Recent Advances and Applications

The compound (3,4-dimethylphenyl)methyl(ethyl)amine (CAS: 39180-83-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and neuropharmacology. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound, a derivative of phenethylamine, exhibits structural features that make it a promising candidate for further investigation in central nervous system (CNS) disorders and other medical applications.

Recent studies have explored the synthetic pathways for (3,4-dimethylphenyl)methyl(ethyl)amine, with a particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that significantly improves the efficiency of its synthesis, reducing byproduct formation and enhancing scalability. This advancement is critical for potential industrial-scale production, should the compound progress through clinical trials. The study also reported improved stability of the compound under various storage conditions, addressing previous challenges related to degradation.

Pharmacological investigations have revealed that (3,4-dimethylphenyl)methyl(ethyl)amine demonstrates selective binding affinity for specific neurotransmitter receptors, particularly those in the dopaminergic and adrenergic systems. In vitro studies using human cell lines showed dose-dependent modulation of receptor activity, suggesting potential applications in conditions such as Parkinson's disease and attention deficit disorders. However, researchers caution that these preliminary findings require validation through more extensive animal studies and, eventually, human clinical trials.

The metabolic profile of (3,4-dimethylphenyl)methyl(ethyl)amine has been another focus of recent research. A 2024 study published in Drug Metabolism and Disposition characterized its major metabolites and identified the primary metabolic pathways. Understanding these pathways is crucial for predicting drug-drug interactions and potential toxicity. The study found that the compound undergoes extensive first-pass metabolism, which may influence its bioavailability and dosing strategies in potential therapeutic applications.

Structural analogs of (3,4-dimethylphenyl)methyl(ethyl)amine have shown promise in early-stage cancer research, particularly in targeting certain kinase pathways. While the compound itself has not been extensively studied in oncology models, its structural features suggest potential for modification into more potent derivatives. Several research groups have patented novel derivatives based on this core structure, indicating growing commercial interest in this chemical scaffold.

Regulatory considerations for (3,4-dimethylphenyl)methyl(ethyl)amine remain an important area of discussion. Due to its structural similarity to certain controlled substances, researchers emphasize the need for careful evaluation of its abuse potential. Recent toxicology studies have provided preliminary data on its safety profile, but comprehensive assessments will be necessary if development progresses toward clinical applications. The compound's current status varies by jurisdiction, with some regions requiring special licenses for research purposes.

Looking forward, the research community anticipates several key developments related to (3,4-dimethylphenyl)methyl(ethyl)amine. Upcoming studies are expected to explore its potential in combination therapies and investigate its effects on additional receptor subtypes. Furthermore, advances in computational chemistry may enable more precise predictions of its interactions with biological targets, potentially accelerating the development of optimized derivatives. As the understanding of this compound's mechanisms deepens, its applications may expand beyond initial expectations, possibly encompassing novel therapeutic areas.